Cas no 161373-46-2 (3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate)
161373-46-2 structure
Product Name:3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate
CAS No:161373-46-2
MF:C9H6ClN3O2
MW:223.615840435028
MDL:MFCD26960785
CID:150768
PubChem ID:495817
Update Time:2025-04-19
3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate Chemical and Physical Properties
Names and Identifiers
-
- 3-Cinnolinecarboxylicacid, 4-amino-6-chloro-
- 4-amino-6-chlorocinnoline-3-carboxylic acid
- 3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate
- 4-Amino-6-chloro-3-cinnolinecarboxylic acid hydrate
- AC1LAVBD
- AG-E-11050
- CTK0H6217
- LS-54272
- NSC669310
- NSC-669310
- 4-Amino-6-chloro-3-cinnolinecarboxylic acid
- 3-cinnolinecarboxylic acid,4-amino-6-chloro-
- 3-Cinnolinecarboxylic acid, 4-amino-6-chloro-
- NCI60_024152
- 6-Chloro-4-aminocinnoline-3
- 161373-46-2
- AKOS022688124
- CHEMBL1969062
- AS-66483
- 4-amino-6-chlorocinnoline-3-carboxylicacid
- 4-amino-6-chloro-cinnoline-3-carboxylic acid
- DTXSID50167132
- A11145
-
- MDL： MFCD26960785
- Inchi： 1S/C9H6ClN3O2/c10-4-1-2-6-5(3-4)7(11)8(9(14)15)13-12-6/h1-3H,(H2,11,12)(H,14,15)
- InChI Key： HAKAGWNOVFLFAZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(=C(C(=O)O)N=N2)N
Computed Properties
- Exact Mass: 223.01498
- Monoisotopic Mass: 223.0148541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.1
- XLogP3: 1.5
Experimental Properties
- PSA: 89.1
3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A813970-1g |
4-Amino-6-chlorocinnoline-3-carboxylic acid |
161373-46-2 | 97% | 1g |
$691.0 | 2024-08-03 | |
| Chemenu | CM449352-1g |
3-Cinnolinecarboxylic acid, 4-amino-6-chloro- |
161373-46-2 | 95%+ | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D583471-100mg |
3-Cinnolinecarboxylicacid,4-aMino-6-chloro- |
161373-46-2 | 95% | 100mg |
$320 | 2024-05-24 | |
| eNovation Chemicals LLC | D583471-500mg |
3-Cinnolinecarboxylicacid,4-aMino-6-chloro- |
161373-46-2 | 95% | 500mg |
$860 | 2024-05-24 | |
| eNovation Chemicals LLC | D583471-1g |
3-Cinnolinecarboxylicacid,4-aMino-6-chloro- |
161373-46-2 | 95% | 1g |
$1530 | 2024-05-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTH446-100mg |
3-Cinnolinecarboxylic acid, 4-amino-6-chloro-4-amino-6-chlorocinnoline-3-carboxylic acid |
161373-46-2 | 95% | 100mg |
￥844.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTH446-1g |
3-Cinnolinecarboxylic acid, 4-amino-6-chloro-4-amino-6-chlorocinnoline-3-carboxylic acid |
161373-46-2 | 95% | 1g |
￥4992.0 | 2024-04-23 | |
| Ambeed | A813970-250mg |
4-Amino-6-chlorocinnoline-3-carboxylic acid |
161373-46-2 | 97% | 250mg |
$666.0 | 2025-02-21 | |
| eNovation Chemicals LLC | D583471-100mg |
3-Cinnolinecarboxylicacid,4-aMino-6-chloro- |
161373-46-2 | 95% | 100mg |
$320 | 2025-02-26 | |
| eNovation Chemicals LLC | D583471-1g |
3-Cinnolinecarboxylicacid,4-aMino-6-chloro- |
161373-46-2 | 95% | 1g |
$1530 | 2025-02-26 |
3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:161373-46-2)3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate
Order Number:A1001849
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 14:58
Price ($):622.0
Email:sales@amadischem.com
3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:161373-46-2)3-Cinnolinecarboxylic acid, 4-amino-6-chloro-, hydrate
Purity:99%
Quantity:1g
Price ($):622.0